Cas no 2680744-87-8 (3-acetamido-6-oxo-1H,6H,7H-pyrazolo3,4-bpyridine-5-carboxylic acid)

• Product Name: 3-acetamido-6-oxo-1H,6H,7H-pyrazolo3,4-bpyridine-5-carboxylic acid
• CAS No: 2680744-87-8
• MF: C₉H₈N₄O₄
• MW: 236.1842212677
• CID: 5648000
• PubChem ID: 165916018
• Update Time: 2025-06-10

3-acetamido-6-oxo-1H,6H,7H-pyrazolo3,4-bpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276112
• 3-acetamido-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
• 2680744-87-8
• 3-acetamido-6-oxo-1H,6H,7H-pyrazolo3,4-bpyridine-5-carboxylic acid

• Inchi： 1S/C9H8N4O4/c1-3(14)10-6-4-2-5(9(16)17)8(15)11-7(4)13-12-6/h2H,1H3,(H,16,17)(H3,10,11,12,13,14,15)
• InChI Key： FFOWJTRQKCSNAX-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC2=C(NC(C)=O)NN=C2N1

Computed Properties

• Exact Mass: 236.05455475g/mol
• Monoisotopic Mass: 236.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 124Ų

Additional information on 3-acetamido-6-oxo-1H,6H,7H-pyrazolo3,4-bpyridine-5-carboxylic acid

Introduction to 3-acetamido-6-oxo-1H,6H,7H-pyrazolo[3,4-bpyridine]-5-carboxylic acid (CAS No. 2680744-87-8)

3-acetamido-6-oxo-1H,6H,7H-pyrazolo[3,4-bpyridine]-5-carboxylic acid, identified by the CAS number 2680744-87-8, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the pyrazolo[3,4-bpyridine] scaffold, which is a privileged structure known for its biological activity and potential therapeutic applications. The presence of an acetamido group and a carboxylic acid moiety in its molecular structure further enhances its versatility, making it a valuable scaffold for drug discovery and development.

The pyrazolo[3,4-bpyridine] core is a fused bicyclic system consisting of a pyrazole ring and a pyridine ring. This arrangement imparts specific steric and electronic properties that can be exploited to modulate biological targets. The acetamido substituent at the 3-position introduces a polar amide group, which can enhance solubility and binding affinity to biological receptors. Additionally, the carboxylic acid group at the 5-position provides a site for further functionalization, allowing for the synthesis of derivatives with tailored pharmacological profiles.

Recent advancements in computational chemistry and structure-based drug design have highlighted the potential of 3-acetamido-6-oxo-1H,6H,7H-pyrazolo[3,4-bpyridine]-5-carboxylic acid as a lead compound for developing novel therapeutic agents. Studies have demonstrated that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. The unique combination of functional groups in its structure makes it an attractive candidate for further optimization.

In particular, the acetamido group has been shown to play a crucial role in modulating the binding interactions of this compound with its target proteins. This moiety can form hydrogen bonds with polar residues in the binding pocket, thereby enhancing affinity and selectivity. The carboxylic acid group also contributes to these interactions by participating in salt bridges or forming additional hydrogen bonds. These features make this compound a compelling candidate for further exploration in medicinal chemistry.

Recent experimental studies have investigated the pharmacological properties of derivatives of 3-acetamido-6-oxo-1H,6H,7H-pyrazolo[3,4-bpyridine]-5-carboxylic acid. These studies have revealed that certain derivatives exhibit significant inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Additionally, some derivatives have shown potential as kinase inhibitors, making them relevant for treating cancers and other diseases associated with abnormal kinase activity.

The synthesis of 3-acetamido-6-oxo-1H,6H,7H-pyrazolo[3,4-bpyridine]-5-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as oxidation and amidation. Advances in synthetic methodologies have enabled the efficient preparation of this compound and its derivatives on both laboratory and industrial scales.

The pharmacokinetic properties of 3-acetamido-6-oxo-1H,6H,7H-pyrazolo[3,4-bpyridine]-5-carboxylic acid are also of great interest. Preliminary studies suggest that this compound exhibits moderate solubility in water and favorable metabolic stability. These properties are critical for ensuring adequate absorption and distribution within the body following administration. Additionally, the compound’s chemical stability under various conditions makes it suitable for formulation into different dosage forms.

Future research directions for 3-acetamido-6-oxo-1H,6H,7H-pyrazolo[3,4-bpyridine]-5-carboxylic acid include exploring its potential as an intermediate in the synthesis of more complex drug molecules. By leveraging its versatile structural framework, researchers can develop novel compounds with enhanced potency and reduced side effects. Furthermore, investigating the compound’s mechanism of action will provide deeper insights into its biological effects and help guide rational drug design efforts.

The growing interest in heterocyclic compounds like 3-acetamido-6-oxo-1H,6H,7H-pyrazolo[3,4-bpyridine]-5-carboxylic acid underscores their importance in modern medicinal chemistry. As our understanding of biological pathways continues to expand，the demand for innovative drug candidates will remain high。This compound represents a promising starting point for developing new therapies that address unmet medical needs.